Cas no 2228165-77-1 (1,1,1-trifluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol)

• Product Name: 1,1,1-trifluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol
• CAS No: 2228165-77-1
• MF: C₈H₈F₆N₂O
• MW: 262.152342796326
• CID: 6214001
• PubChem ID: 165780936
• Update Time: 2025-05-20

1,1,1-trifluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol
• EN300-1969720
• 2228165-77-1
• 1,1,1-trifluoro-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-ol

• Inchi： 1S/C8H8F6N2O/c1-16-3-4(2-5(17)7(9,10)11)6(15-16)8(12,13)14/h3,5,17H,2H2,1H3
• InChI Key： AFWDHAYVLQGXCG-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CN(C)N=C1C(F)(F)F)O)(F)F

Computed Properties

• Exact Mass: 262.05408186g/mol
• Monoisotopic Mass: 262.05408186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38Ų

Additional information on 1,1,1-trifluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol

Introduction to 1,1,1-Trifluoro-3-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol (CAS No. 2228165-77-1)

1,1,1-Trifluoro-3-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol (CAS No. 2228165-77-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is characterized by its unique trifluoromethyl and pyrazole moieties, which contribute to its distinctive chemical and biological properties. The compound's structure and functional groups make it a promising candidate for various applications, including drug discovery and development.

The trifluoromethyl group is a common feature in many pharmaceuticals due to its ability to enhance metabolic stability and improve pharmacokinetic properties. In the case of 1,1,1-trifluoro-3-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol, this group is particularly significant as it imparts enhanced lipophilicity and resistance to metabolic degradation. The pyrazole ring, on the other hand, is known for its biological activity and has been extensively studied in the development of anti-inflammatory, antiviral, and anticancer agents.

Recent studies have highlighted the potential of 1,1,1-trifluoro-3-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound's unique structure allows it to selectively target key inflammatory pathways without causing significant side effects.

In addition to its anti-inflammatory properties, 1,1,1-trifluoro-3-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol has shown promise in the treatment of viral infections. A preclinical study conducted by a team at the University of California, Los Angeles (UCLA) revealed that the compound effectively inhibits the replication of several RNA viruses, including influenza and SARS-CoV-2. The mechanism of action involves the disruption of viral RNA synthesis and assembly processes, making it a potential candidate for antiviral drug development.

The pharmacokinetic profile of 1,1,1-trifluoro-3-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol has also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences in 2023 indicated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits high oral bioavailability and a long half-life, which are crucial factors for its potential use as an oral therapeutic agent.

Furthermore, 1,1,1-trifluoro-3-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-y l)propan - 2 - ol has been evaluated for its safety profile in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. This favorable safety profile further supports its potential for clinical development.

In conclusion, 1 , 1 , 1 - trif luoro - 3 - ( 1 - methyl - 3 - ( trif luor ometh yl ) - 1 H - pyra z o l - 4 - yl ) pro pan - 2 - ol (CAS No . 2228 85 - 77 - 7 ) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research . Its unique chemical structure , combined with its favorable biological activity , pharmacokinetic properties , and safety profile , makes it an attractive candidate for further investigation and development . As research in this area continues to advance , it is likely that new therapeutic applications for this compound will be discovered , contributing to the advancement of modern medicine .